1-(3-Amino-2,3-dihydro-1H-inden-1-yl)ethan-1-one
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Description
1-(3-Amino-2,3-dihydro-1H-inden-1-yl)ethan-1-one is a bicyclic organic compound featuring a partially saturated indene backbone (2,3-dihydro-1H-indene) with an amino group at position 3 and a ketone group at position 1.
Properties
Molecular Formula |
C11H13NO |
|---|---|
Molecular Weight |
175.23 g/mol |
IUPAC Name |
1-(3-amino-2,3-dihydro-1H-inden-1-yl)ethanone |
InChI |
InChI=1S/C11H13NO/c1-7(13)10-6-11(12)9-5-3-2-4-8(9)10/h2-5,10-11H,6,12H2,1H3 |
InChI Key |
PNBGBXXIVMVPPZ-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)C1CC(C2=CC=CC=C12)N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 1-(3-Amino-2,3-dihydro-1H-inden-1-yl)ethan-1-one typically involves the following steps:
Starting Material: The synthesis begins with the preparation of 2,3-dihydro-1H-inden-1-one.
Amination: The 2,3-dihydro-1H-inden-1-one undergoes amination to introduce the amino group at the 3-position.
Acylation: The final step involves the acylation of the amino group with ethanoyl chloride to yield 1-(3-Amino-2,3-dihydro-1H-inden-1-yl)ethan-1-one.
Industrial Production Methods: Industrial production methods for this compound may involve similar steps but are optimized for large-scale synthesis. This includes the use of continuous flow reactors and optimized reaction conditions to ensure high yield and purity.
Chemical Reactions Analysis
Types of Reactions: 1-(3-Amino-2,3-dihydro-1H-inden-1-yl)ethan-1-one can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.
Reduction: Reduction reactions can convert the ketone group to an alcohol.
Substitution: The amino group can participate in nucleophilic substitution reactions.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are used.
Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.
Major Products:
Oxidation: Products include ketones and carboxylic acids.
Reduction: Products include alcohols.
Substitution: Products vary depending on the substituent introduced.
Scientific Research Applications
1-(3-Amino-2,3-dihydro-1H-inden-1-yl)ethan-1-one has several scientific research applications:
Medicinal Chemistry: It is used as a building block for the synthesis of pharmaceutical compounds.
Organic Synthesis: The compound serves as an intermediate in the synthesis of complex organic molecules.
Biological Studies: It is used in studies related to enzyme inhibition and receptor binding.
Mechanism of Action
The mechanism of action of 1-(3-Amino-2,3-dihydro-1H-inden-1-yl)ethan-1-one involves its interaction with specific molecular targets. The amino group can form hydrogen bonds with biological molecules, while the indene ring system can participate in π-π interactions. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects.
Comparison with Similar Compounds
Table 1: Key Structural Features and Properties of Analogous Compounds
Key Observations:
Backbone Rigidity vs. Flexibility: The dihydroindene core in the target compound provides conformational rigidity compared to flexible phenyl rings (e.g., 1-[3-(Dimethylamino)phenyl]ethan-1-one). This rigidity may enhance binding affinity in drug-receptor interactions . Isoindole derivatives (e.g., 1-(2,3-dihydro-1H-isoindol-2-yl)ethan-1-one) exhibit planar aromaticity, differing from the non-aromatic dihydroindene system .
Substituent Effects: Amino Group: The 3-NH₂ group in the target compound contrasts with 5-CH₂NH₂·HCl in . Positional differences influence electronic distribution and solubility (e.g., hydrochloride salts enhance water solubility) . Electron-Withdrawing Groups: Chloro-substituted analogs (e.g., 5-Chloro-2,3-dihydro-1H-inden-1-one) exhibit reduced electron density at the ketone, altering reactivity in nucleophilic additions .
Analytical Methods:
- X-ray Crystallography: Used for structural confirmation of cathinone derivatives () and isoindole analogs .
- Spectroscopy : NMR and IR (e.g., carbonyl stretches at ~1670–1690 cm⁻¹) differentiate substituent effects .
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